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Compound of Interest

Compound Name: Vanillyl alcohol

Cat. No.: B149863 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the key physical properties of

vanillyl alcohol (4-hydroxy-3-methoxybenzyl alcohol), a compound of significant interest in the

fields of flavor chemistry, polymer science, and pharmaceutical development. This document is

intended for researchers, scientists, and drug development professionals, offering a

consolidated resource of its fundamental physicochemical characteristics, with a particular

focus on its melting and boiling points.

Core Physical Properties of Vanillyl Alcohol
Vanillyl alcohol is an organic compound derived from vanillin and is classified as a member of

the guaiacols and benzyl alcohols.[1][2] It presents as a white to off-white or tan crystalline

powder with a mild, sweet, and vanilla-like odor.[1][3][4] The following table summarizes the

key quantitative physical properties of vanillyl alcohol, compiled from various reputable

sources.
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Property Value Units References

Melting Point 110 - 117 °C [5][6][7]

113 °C [8][9]

114 - 115 °C [1]

112 - 115 °C [2][4][10]

Boiling Point 293 °C [5][8][9]

312 - 313 °C [1][3][4]

313.1 °C [5][10]

Molecular Formula C₈H₁₀O₃ [1][5]

Molecular Weight 154.16 g/mol [1][2][5]

Density 1.2 ± 0.1 g/cm³ [5]

Flash Point 142.78 °C [4]

143.2 °C [10]

Vapor Pressure 0.000216 mmHg @ 25°C [3][4][10]

Solubility

Soluble in hot water,

organic solvents, and

oils.

[1][6][7]

Experimental Protocols for Physical Property
Determination
The accurate determination of melting and boiling points is crucial for the identification and

purity assessment of chemical compounds. The following sections detail the standard

methodologies for these measurements.

Determination of Melting Point
The capillary method is a widely accepted and standard technique for determining the melting

point of a solid organic compound.
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Principle: A small, finely powdered sample of the substance is heated at a controlled rate. The

temperature at which the substance transitions from a solid to a liquid is observed and

recorded as the melting point. Pure crystalline solids typically exhibit a sharp melting point,

while impurities can lead to a depression and broadening of the melting range.

Apparatus:

Melting point apparatus (e.g., Thiele tube with a heating oil bath or a digital melting point

device)

Capillary tubes (sealed at one end)

Calibrated thermometer or temperature probe

Mortar and pestle

Procedure:

Sample Preparation: A small amount of the vanillyl alcohol sample is finely powdered using

a mortar and pestle.

Capillary Tube Loading: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and tapped gently to pack the sample into the sealed end,

aiming for a sample height of 2-3 mm.

Apparatus Setup: The loaded capillary tube is attached to a thermometer, ensuring the

sample is level with the thermometer bulb. This assembly is then placed in the heating bath

of the melting point apparatus.

Heating: The apparatus is heated gently. A rapid heating rate can be used initially to

approach the expected melting point, but the rate should be slowed to 1-2°C per minute as

the melting point is neared to ensure accuracy.

Observation and Recording: The temperature at which the first drop of liquid appears (the

onset of melting) and the temperature at which the entire sample becomes a clear liquid

(completion of melting) are recorded. This range is the melting point of the sample.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b149863?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149863?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation Measurement Completion

Start Powder Vanillyl Alcohol Sample Pack Sample into Capillary Tube (2-3mm) Place Capillary in Apparatus Heat Rapidly to ~10°C Below Expected M.P. Heat Slowly (1-2°C/min) Observe and Record Melting Range End

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.

Determination of Boiling Point
For liquid compounds or solids that can be melted without decomposition, the boiling point can

be determined using several methods, including the distillation method and the Thiele tube

method.

Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure. At this temperature, the liquid converts into a vapor.

Apparatus:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thiele tube or similar heating apparatus

Heating fluid (e.g., mineral oil)

Calibrated thermometer

Bunsen burner or hot plate

Procedure:

Sample Preparation: A small amount of the liquid sample (or molten solid) is placed in a

small test tube.
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Capillary Inversion: A capillary tube, sealed at one end, is placed into the test tube with the

open end submerged in the liquid.

Apparatus Setup: The test tube is attached to a thermometer and immersed in a heating bath

(like a Thiele tube). The liquid level in the test tube should be below the level of the heating

fluid.

Heating: The apparatus is heated gently and uniformly.

Observation: As the temperature rises, air trapped in the capillary tube will expand and exit

as bubbles. When the boiling point is reached, a continuous and rapid stream of bubbles will

emerge from the capillary tube.

Recording: The heat source is removed, and the liquid is allowed to cool. The temperature at

which the bubbling stops and the liquid begins to be drawn back into the capillary tube is

recorded as the boiling point.

Preparation Measurement Completion

Start Add Liquid Sample to Test Tube Insert Inverted Capillary Tube Attach to Thermometer & Place in Thiele Tube Heat Gently Observe Continuous Stream of Bubbles Remove Heat and Cool Record Temperature When Liquid Enters Capillary End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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